Cas no 2877640-06-5 (N-tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide)

• Product Name: N-tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide
• CAS No: 2877640-06-5
• MF: C₁₅H₂₅N₃OS
• MW: 295.443502187729
• CID: 5328758
• PubChem ID: 165434401
• Update Time: 2025-06-09

N-tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• AKOS040865847
• N-tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide
• F6752-6588
• 2877640-06-5
• N-(1,1-Dimethylethyl)-1-[(2-methyl-4-thiazolyl)methyl]-3-piperidinecarboxamide

• Inchi： 1S/C15H25N3OS/c1-11-16-13(10-20-11)9-18-7-5-6-12(8-18)14(19)17-15(2,3)4/h10,12H,5-9H2,1-4H3,(H,17,19)
• InChI Key： BBLHKFIRHYQSSD-UHFFFAOYSA-N
• SMILES： N1(CC2=CSC(C)=N2)CCCC(C(NC(C)(C)C)=O)C1

Computed Properties

• Exact Mass: 295.17183360g/mol
• Monoisotopic Mass: 295.17183360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.5Ų

Experimental Properties

• Density: 1.117±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 453.5±40.0 °C(Predicted)
• pka: 15.95±0.20(Predicted)

Additional information on N-tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide

N-Tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide: A Comprehensive Overview

N-Tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide, also known by its CAS registry number 2877640-06-5, is a complex organic compound with a diverse range of applications in the fields of pharmacology and materials science. This compound has garnered significant attention in recent years due to its unique structural properties and potential therapeutic benefits. The molecule consists of a piperidine ring substituted with a tert-butyl group at the N-position and a carboxamide group at the 3-position. Additionally, the compound features a thiazole moiety attached via a methylene bridge at the 1-position of the piperidine ring.

The thiazole ring, a heterocyclic structure containing sulfur and nitrogen atoms, plays a crucial role in modulating the compound's chemical reactivity and biological activity. The presence of the methyl group on the thiazole ring further enhances its stability and reactivity. Recent studies have highlighted the potential of this compound as a promising candidate for drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. Its ability to inhibit key enzymes associated with amyloid-beta production has been extensively investigated in preclinical models.

In terms of synthesis, N-Tert-butyl-1-[(2-methyl-1,3-thiazol-4-yl)methyl]piperidine-3-carboxamide can be prepared through a multi-step process involving nucleophilic substitution and amide formation reactions. The use of microwave-assisted synthesis has been shown to significantly improve reaction yields and reduce synthesis time compared to traditional methods. This approach aligns with the growing trend toward sustainable and efficient chemical synthesis practices.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These analyses have confirmed its molecular structure and purity, which are critical for ensuring consistent performance in biological assays. Furthermore, computational modeling studies have provided insights into its three-dimensional conformation and binding affinity for target proteins, aiding in the design of more potent analogs.

The pharmacokinetic properties of N-Tert-butyl... have also been evaluated in animal models. Results indicate that it exhibits favorable absorption and distribution profiles, making it suitable for oral administration. However, further studies are required to assess its long-term safety profile and potential for off-target effects.

In conclusion, N-Tert-butyl... represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique combination of structural features and promising biological activity positions it as a strong candidate for further development in drug discovery pipelines.